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Compound of Interest

Compound Name: 1-Cyclobutylethan-1-amine

Cat. No.: B1592035 Get Quote

Introduction
1-Cyclobutylethan-1-amine (CAS No. 60637-96-9) is a primary aliphatic amine with a

molecular formula of C₆H₁₃N and a molecular weight of 99.18 g/mol .[1][2] Its structure,

featuring a cyclobutyl ring attached to an ethylamine moiety, presents an interesting case for

spectroscopic analysis. This technical guide provides a comprehensive overview of the

expected spectroscopic data for this compound, including Nuclear Magnetic Resonance

(NMR), Infrared (IR), and Mass Spectrometry (MS).

As experimental spectra for this specific compound are not readily available in the public

domain, this guide will utilize predicted spectroscopic data. This approach, leveraging

established spectroscopic principles and prediction software, serves as a robust framework for

researchers, scientists, and drug development professionals in interpreting the spectral

characteristics of 1-cyclobutylethan-1-amine and related structures. The interpretation of

these spectra is fundamental to confirming the compound's identity and purity.

Molecular Structure and Spectroscopic Correlation
The structural features of 1-cyclobutylethan-1-amine are key to understanding its

spectroscopic signatures. The molecule consists of a four-membered cyclobutane ring, a chiral

center at the carbon bearing the amine group, a methyl group, and a primary amine group (-

NH₂). Each of these components will give rise to characteristic signals in the NMR, IR, and MS

spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-cyclobutylethan-1-amine 97% | CAS: 60637-96-9 | AChemBlock [achemblock.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1592035?utm_src=pdf-body-img
https://www.benchchem.com/product/b1592035?utm_src=pdf-custom-synthesis
https://www.achemblock.com/p45412-1-cyclobutylethan-1-amine.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 1-Cyclobutylethan-1-amine | C6H13N | CID 21274620 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Spectroscopic Characterization of 1-Cyclobutylethan-1-
amine: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592035#spectroscopic-data-of-1-cyclobutylethan-1-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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